N-phenethyl-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(2-phenylethyl)-3-[3-(trifluoromethyl)phenyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C24H18F3N5/c25-24(26,27)18-10-6-9-17(15-18)21-23-29-22(28-14-13-16-7-2-1-3-8-16)19-11-4-5-12-20(19)32(23)31-30-21/h1-12,15H,13-14H2,(H,28,29)
• InChI Key: HOAYSLKRPMPWQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=NC3=C(N=NN3C4=CC=CC=C42)C5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C24H18F3N5
• Molecular Weight: 433.4 g/mol

Description

“N-phenethyl-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is a chemical compound with the molecular formula C24H18F3N5. It contains a triazole moiety, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, triazole compounds are generally synthesized in laboratories around the world. The synthesis of triazole derivatives has been studied for their antimicrobial, antioxidant, and antiviral potential.

Molecular Structure Analysis

Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They exist in two tautomeric forms, 1, 2, 3-triazole and 1, 2, 4-triazole, depending on the position of the nitrogen atoms in the rings.

Physical And Chemical Properties Analysis

The molecular weight of “N-phenethyl-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is 433.438. No further physical and chemical properties were found in the search results.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

1,2,3-Triazoles have garnered significant attention in drug discovery due to their diverse biological activities. Let’s explore some specific applications:

Anticonvulsant Properties: The 1,2,3-triazole motif has been incorporated into anticonvulsant drugs like Rufinamide . .

Antibiotics and Anticancer Agents: Several 1,2,3-triazole-based compounds exhibit antibacterial and anticancer properties. For instance:

Bioconjugation and Chemical Biology

1,2,3-Triazoles find applications in bioconjugation and chemical biology:

Bioorthogonal Labeling: Researchers use 1,2,3-triazoles for bioorthogonal labeling, allowing them to selectively tag biomolecules (such as proteins, nucleic acids, and lipids) in living systems. This technique aids in studying cellular processes and disease mechanisms.

Targeted Drug Delivery: Functionalized 1,2,3-triazoles can be attached to drug molecules, enhancing their specificity and delivery to specific tissues or cells.

Future Directions

While specific future directions for this compound were not found, there is ongoing research into the development of new classes of antibacterial agents to fight multidrug-resistant pathogens. Triazole compounds, due to their versatile biological activities, are commonly used in medicinal chemistry.